Cas no 1228666-59-8 (1-(5-Fluoro-1h-pyrrolo2,3-bpyridin-4-yl)ethanone)

1-(5-Fluoro-1h-pyrrolo2,3-bpyridin-4-yl)ethanone structure
1228666-59-8 structure
Product Name:1-(5-Fluoro-1h-pyrrolo2,3-bpyridin-4-yl)ethanone
CAS No:1228666-59-8
MF:C9H7FN2O
MW:178.163085222244
MDL:MFCD16628259
CID:1073789
PubChem ID:329772068
Update Time:2025-04-20

1-(5-Fluoro-1h-pyrrolo2,3-bpyridin-4-yl)ethanone Chemical and Physical Properties

Names and Identifiers

    • 1-(5-Fluoro-1H-pyrrolo[2,3-b]pyridin-4-yl)ethanone
    • DTXSID30678433
    • 1-(5-Fluoro-1H-pyrrolo[2,3-b]pyridin-4-yl)ethan-1-one
    • 1228666-59-8
    • 1-(5-Fluoro-1H-pyrrolo[2,3-b]pyridin-4-yl)ethanone, AldrichCPR
    • CS-0442908
    • MFCD16628259
    • AKOS006333602
    • 1-(5-Fluoro-1h-pyrrolo2,3-bpyridin-4-yl)ethanone
    • MDL： MFCD16628259
    • Inchi： 1S/C9H7FN2O/c1-5(13)8-6-2-3-11-9(6)12-4-7(8)10/h2-4H,1H3,(H,11,12)
    • InChI Key： QOCUJDISJMTOMI-UHFFFAOYSA-N
    • SMILES： FC1=CN=C2C(C=CN2)=C1C(C)=O

Computed Properties

  • Exact Mass: 178.05400
  • Monoisotopic Mass: 178.05424101g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 222
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 45.8Ų

Experimental Properties

  • PSA: 45.75000
  • LogP: 1.90460

1-(5-Fluoro-1h-pyrrolo2,3-bpyridin-4-yl)ethanone Security Information

  • Symbol: GHS07
  • Signal Word：Warning
  • Hazard Statement： H302-H319
  • Warning Statement： P301+P312+P330-P305+P351+P338
  • Hazardous Material transportation number：NONH for all modes of transport
  • WGK Germany：3
  • Hazard Category Code： 22-36
  • Hazardous Material Identification： Xn
  • HazardClass：IRRITANT

1-(5-Fluoro-1h-pyrrolo2,3-bpyridin-4-yl)ethanone Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

1-(5-Fluoro-1h-pyrrolo2,3-bpyridin-4-yl)ethanone Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM318235-1g
1-(5-Fluoro-1H-pyrrolo[2,3-b]pyridin-4-yl)ethanone
 1228666-59-8 95%
1g
 $853 2021-06-09
TRC
F532503-25mg
1-(5-Fluoro-1h-pyrrolo[2,3-b]pyridin-4-yl)ethanone
 1228666-59-8
25mg
 $190.00 2023-05-18
TRC
F532503-50mg
1-(5-Fluoro-1h-pyrrolo[2,3-b]pyridin-4-yl)ethanone
 1228666-59-8
50mg
 $305.00 2023-05-18
TRC
F532503-100mg
1-(5-Fluoro-1h-pyrrolo[2,3-b]pyridin-4-yl)ethanone
 1228666-59-8
100mg
 $471.00 2023-05-18
TRC
F532503-250mg
1-(5-Fluoro-1h-pyrrolo[2,3-b]pyridin-4-yl)ethanone
 1228666-59-8
250mg
 $821.00 2023-05-18
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.
ADE001067-1G
1-(5-Fluoro-1H-pyrrolo[2,3-b]pyridin-4-yl)ethanone
 1228666-59-8
1g
 ¥10696.47 2023-11-11
Matrix Scientific
055648-100mg
1-(5-Fluoro-1H-pyrrolo[2,3-b]pyridin-4-yl)ethanone
 1228666-59-8
100mg
 $237.00 2021-06-26
Chemenu
CM318235-1g
1-(5-Fluoro-1H-pyrrolo[2,3-b]pyridin-4-yl)ethanone
 1228666-59-8 95%+
1g
 $1145 2023-02-03
A2B Chem LLC
AI15146-50mg
1-(5-Fluoro-1h-pyrrolo[2,3-b]pyridin-4-yl)ethanone
 1228666-59-8 98%
50mg
 $97.00 2024-04-20
A2B Chem LLC
AI15146-250mg
1-(5-Fluoro-1h-pyrrolo[2,3-b]pyridin-4-yl)ethanone
 1228666-59-8 98%
250mg
 $267.00 2024-04-20

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